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Compound of Interest

Compound Name: (S)-2-Hydroxybutyric acid

Cat. No.: B035836 Get Quote

(S)-2-Hydroxybutyric acid, a corrosive chemical, necessitates stringent safety protocols to

ensure the well-being of laboratory personnel. This guide provides comprehensive procedures

for its handling, storage, and disposal, tailored for researchers, scientists, and drug

development professionals. Adherence to these guidelines is paramount to minimize risks and

maintain a safe research environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the mandatory PPE for handling (S)-2-
Hydroxybutyric acid.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face Safety Goggles / Face Shield

Must be tightly fitting. A face

shield is recommended when

there is a risk of splashing.[1]

Hands Chemical-impermeable gloves

Nitrile or other resistant gloves

are suitable. Always check the

breakthrough time and

permeation rate of the glove

material.

Body Laboratory Coat

A standard lab coat is required

to protect against skin contact.

[1]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when

working in poorly ventilated

areas.[2]

Operational and Logistical Plan
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Handling:

Always handle (S)-2-Hydroxybutyric acid in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of vapors.[1]

Avoid contact with skin and eyes.[3] In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[2][4]
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Wash hands thoroughly after handling.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents to prevent hazardous reactions.[1]

Store locked up.

Disposal Plan
The disposal of (S)-2-Hydroxybutyric acid must be carried out in compliance with local, state,

and federal regulations.

Waste Characterization:

(S)-2-Hydroxybutyric acid is classified as a hazardous chemical waste.[1]

Segregation:

Do not mix with other waste streams, particularly with bases or oxidizing agents.[1]

Disposal Procedure:

Collection: Collect waste in a designated, properly labeled, and sealed container. The label

should clearly indicate "Hazardous Waste" and the chemical name.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company

or your institution's Environmental Health and Safety (EHS) department.[1]
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Caption: Workflow for the safe handling and disposal of (S)-2-Hydroxybutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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